4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine dihydrochloride

• Molecular Formula: C16H20Cl2F3N3
• Molecular Weight: 382.2 g/mol
• IUPAC Name: 4-[1-methyl-4-[3-(trifluoromethyl)phenyl]imidazol-2-yl]piperidine;dihydrochloride
• InChI: InChI=1S/C16H18F3N3.2ClH/c1-22-10-14(21-15(22)11-5-7-20-8-6-11)12-3-2-4-13(9-12)16(17,18)19;;/h2-4,9-11,20H,5-8H2,1H3;2*1H
• InChI Key: MOXPVBRFHWWMRO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1C2CCNCC2)C3=CC(=CC=C3)C(F)(F)F.Cl.Cl

Description

4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine dihydrochloride is a useful research compound. Its molecular formula is C16H20Cl2F3N3 and its molecular weight is 382.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add hydrogen chloride (4 M in 1,4-dioxane, 5 mL, 20 mmol) to a solution of tert-5 butyl 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine-1-carboxylate (400 mg, 1.10 mmol) in CH2Cl2 (10 mL) at 0° C. under nitrogen and stir for 2 h. Concentrate the mixture in vacuo to provide 4-(1-methyl-4-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)piperidine dihydrochloride (435 mg, >99%).